Cas no 278-06-8 (2.2.1.02,6.03,5Quadricycloheptane)

• Product Name: 2.2.1.02,6.03,5Quadricycloheptane
• CAS No: 278-06-8
• Molecular Formula: C₇H₈
• Molecular Weight: 92.13842
• CID: 270547
• PubChem ID: 78961

2.2.1.02,6.03,5Quadricycloheptane Properties

Names and Identifiers

• Tetracyclo[3.2.0.02,7.04,6]heptane
• Quadricyclane
• [2.2.1.02,6.03,5]Quadricycloheptane
• EINECS 205-994-1
• quadricyclo[2.2.1.0.0]heptane
• quadricyclo[2.2.1.02,6.03,5]heptane
• Tetracyclo(2.2.1.0(sup 2,6).0(sup 3,5))heptane
• Tetracyclo(2.2.1.02,6.03,5)heptane
• Tetracyclo[3.2.0.0(2,7).0(4,6)]heptane
• DTXSID30182121
• Tetracyclo[3.2.0.0<2,7>.0<4,6>]heptane
• BRN 0906745
• 8E0K9BG24C
• Tetracyclo[2.2.1.0(2,6).0(3,5)]heptane
• TETRACYCLO(3.2.0.02,7.04,6)HEPTANE
• Oxaquadricyclane
• (2.2.1.02,6.03,5)QUADRICYCLOHEPTANE
• tetracyclo[3.2.0.02, 7.04, 6]heptane
• NS00041495
• 278-06-8
• Tetracyclo(3.2.0.0(sup 2,7).0(sup 4,6))heptane
• tetracyclo[3.2.0.0?,?.0?,?]heptane
• QUADRICYCLANE [MI]
• DGZUEIPKRRSMGK-UHFFFAOYSA-N
• Q2913270
• UNII-8E0K9BG24C
• quadricyclene
• Tetracyclo(2.2.1.0(2,6).0(3,5))heptane
• DTXCID40104612
• Tetracyclo(3.2.0.0(2,7).0(4,6))heptane
• tetracyclo[2.2.1.02,6.03,5]heptane
• Tetracyclo[3.2.0.0.0]heptane
• Tetracyclo(3.2.0.0.0)heptane

• MDL： MFCD00074761
• InChIKey： DGZUEIPKRRSMGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8/c1-2-4-5(2)7-3(1)6(4)7/h2-7H,1H2
• SMILES： C1C2C3C2C4C1C34

Computed Properties

• Exact Mass: 92.06260
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 92.062600255g/mol
• Heavy Atom Count: 7
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.12810
• PSA: 0.00000
• Refractive Index: 1.4770 (estimate)
• Boiling Point: 108°C(lit.)
• Melting Point: -45.15°C
• λmax: 187(Pentane)(lit.)
• Density: 0.8474 (estimate)

2.2.1.02,6.03,5Quadricycloheptane Security Information

• Symbol:
• Safety Term：3.1
• Safety Instruction： 16-29-33-45
• Packing Group：II
• Packing Group：II
• Hazard Level：3.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H225-H330
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P271-P280-P284-P303+P361+P353-P304+P340+P310-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11-26
• HazardClass：3.1

2.2.1.02,6.03,5Quadricycloheptane Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids